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Compound of Interest

Compound Name: Solvent Orange 107

Cat. No.: B1169839

An In-depth Technical Guide on the Thermal Stability and Degradation of Solvent Orange 107

For researchers, scientists, and drug development professionals, understanding the
physicochemical properties of chemical compounds is paramount. This guide provides a
comprehensive overview of the thermal stability and degradation profile of C.I. Solvent Orange
107 (CAS No. 185766-20-5), a polymethine dye known for its brilliant reddish-orange hue and
use in coloring various polymers.[1][2][3][4]

Thermal Properties of Solvent Orange 107

Solvent Orange 107 is recognized for its excellent heat resistance, making it suitable for
applications in high-temperature processing of plastics such as polystyrene (PS),
polycarbonate (PC), and polyethylene terephthalate (PET).[1][5][6][7] The thermal stability is a
critical parameter, as it dictates the processing window and end-use applications of the colored
polymer.

Quantitative Thermal Data

The following table summarizes the key thermal properties of Solvent Orange 107 collated
from various sources. These values are crucial for determining the suitability of the dye in
different polymer matrices and processing conditions.
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Property Value

Polymer Matrix

Notes Source(s)

Melting Point 220 °C

N/A

The temperature

at which the dye

transitions froma  [8][9][10]
solid to a liquid

State.

224 °C N/A

(2][11]

Heat Resistance 300 °C

PS

The maximum
temperature the
dye can
withstand for a
short duration
(typically 5
minutes) without

[2131(81[°]

significant

degradation.

280 °C ABS, PMMA

[12]

290 °C PET

[12]

320 °C PC

[10][11]

Light Fastness 7-8

N/A

Graded on a

scale of 1 to 8,

where 8 is the [8119]
highest light

fastness.

Experimental Protocols for Thermal Analysis

The thermal stability of Solvent Orange 107 is typically evaluated using techniques such as
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[13][14][15]
These methods provide valuable information on the decomposition temperature, weight loss

profile, and phase transitions of the material.
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Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a
controlled atmosphere.[16][17] This technique is used to determine the thermal stability and
composition of materials.

Objective: To determine the onset of thermal decomposition and the weight loss profile of
Solvent Orange 107.

Methodology:
e Instrument: A thermogravimetric analyzer is used.

o Sample Preparation: A small amount of the dye sample (typically 5-10 mg) is accurately
weighed and placed into a TGA crucible (e.g., alumina or platinum).[16]

e Atmosphere: The experiment is conducted under a controlled atmosphere, typically an inert
gas such as nitrogen, at a specified flow rate (e.g., 20-50 mL/min) to prevent oxidative
degradation.[18][19]

o Temperature Program: The sample is heated at a constant rate, for example, 10 °C/min or 20
°C/min, over a defined temperature range (e.g., from ambient temperature to 700 °C).[18]
[19]

o Data Analysis: The weight loss of the sample is recorded as a function of temperature. The
resulting TGA curve is analyzed to determine the onset temperature of decomposition, which
is an indicator of the material's thermal stability.[19] The derivative of the TGA curve (DTG)
can be used to identify the temperatures at which the rate of weight loss is maximal.[19]

Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique that measures the difference in the amount of heat
required to increase the temperature of a sample and a reference.[20][21] It is used to study
thermal transitions such as melting, crystallization, and glass transitions.[15]

Objective: To determine the melting point and other phase transitions of Solvent Orange 107.

Methodology:
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 Instrument: A differential scanning calorimeter is used.

o Sample Preparation: A small, accurately weighed sample (typically 1-15 mg) is placed in a
DSC pan (e.g., aluminum), which is then hermetically sealed.[13][20] An empty sealed pan is
used as a reference.[20]

o Temperature Program: The sample and reference are subjected to a controlled temperature
program, which typically involves heating at a constant rate (e.g., 10 K/min).[13] The
program may also include cooling and subsequent heating cycles to study the thermal
history of the sample.[13]

o Data Analysis: The heat flow to the sample is measured as a function of temperature.
Endothermic events, such as melting, appear as peaks on the DSC curve, while exothermic
events, such as crystallization, appear as troughs.[13] The melting point is typically
determined as the onset or peak temperature of the melting endotherm.[15]

Thermal Degradation of Solvent Orange 107

While specific degradation pathways for Solvent Orange 107 are not extensively detailed in
the reviewed literature, the thermal degradation of organic dyes in a polymer matrix generally
involves the breaking of chemical bonds due to thermal energy. The degradation products can
lead to discoloration and a loss of mechanical properties of the host polymer.

The thermal stability data indicates that Solvent Orange 107 is stable up to high temperatures,
making it suitable for processing in many engineering plastics.[7] However, prolonged exposure
to temperatures exceeding its heat resistance limit will lead to decomposition. The nature and
rate of degradation are influenced by factors such as the processing temperature, residence
time at that temperature, the type of polymer matrix, and the presence of oxygen or other
reactive species.

Visualizations
Experimental Workflow for Thermal Analysis
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Experimental Workflow for Thermal Analysis of Solvent Orange 107
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A flowchart of the experimental workflow for thermal analysis.

Factors Influencing Thermal Degradation
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Factors Influencing Thermal Degradation of Solvent Orange 107
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Key factors that can influence the thermal degradation of the dye.

Conclusion

Solvent Orange 107 exhibits high thermal stability, with a melting point around 220-224 °C and
heat resistance up to 320 °C in certain polymers.[2][8][9][10][11] This makes it a robust colorant
for a variety of high-temperature plastic processing applications. The thermal properties can be
reliably characterized using standard thermal analysis techniques such as TGA and DSC.
While specific degradation mechanisms require further investigation, the operational stability is
influenced by a combination of temperature, time, the surrounding polymer, and atmospheric
conditions. This guide provides a foundational understanding for professionals working with this
high-performance solvent dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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